Cas no 61862-77-9 (Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro-)

Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro- structure
61862-77-9 structure
Product Name:Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro-
CAS No:61862-77-9
MF:C16H15N3O4
MW:313.308003664017
CID:464206
PubChem ID:2207841
Update Time:2025-04-19

Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro-
    • 1-[(2,4-dinitrophenyl)methyl]-3,4-dihydro-2H-quinoline
    • 61862-77-9
    • SR-01000204679-1
    • DTXSID20366993
    • SR-01000204679
    • Inchi: 1S/C16H15N3O4/c20-18(21)14-8-7-13(16(10-14)19(22)23)11-17-9-3-5-12-4-1-2-6-15(12)17/h1-2,4,6-8,10H,3,5,9,11H2
    • InChI Key: MVZNQHIPNLJDGK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1CN1C2C=CC=CC=2CCC1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 313.10635
  • Monoisotopic Mass: 313.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 89.52
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